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Compound of Interest

Compound Name: 1-Methyl-6-nitrobenzimidazole

Cat. No.: B1360024

This guide provides a detailed calculation of the molecular weight of 1-Methyl-6-
nitrobenzimidazole, a compound of interest in pharmaceutical research. The methodology,
atomic weight data, and final calculation are presented for clarity and reproducibility.

Chemical Formula and Structure

The first step in calculating the molecular weight is to determine the precise chemical formula
of the compound. For 1-Methyl-6-nitrobenzimidazole, the chemical formula is CsH7N3O2[1].
This formula indicates that each molecule of the compound is composed of:

8 Carbon (C) atoms

7 Hydrogen (H) atoms

3 Nitrogen (N) atoms

2 Oxygen (O) atoms

Atomic Weights of Constituent Elements

To calculate the molecular weight, the standard atomic weight of each constituent element is
required. These values are based on the isotopic composition of the elements found in nature.

e Carbon (C): Approximately 12.011 amu[2][3]
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e Hydrogen (H): Approximately 1.008 amu[4][5][6][7][8]
e Nitrogen (N): Approximately 14.007 amu[9][10][11][12][13]
o Oxygen (O): Approximately 15.999 amu[14][15][16][17][18]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is performed as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of N atoms x Atomic weight of N) + (Number of O atoms x Atomic weight of O)

= (8 x12.011) + (7 x 1.008) + (3 x 14.007) + (2 x 15.999) = 96.088 + 7.056 + 42.021 + 31.998
=177.163 amu

The calculated molecular weight of 1-Methyl-6-nitrobenzimidazole is approximately 177.16
g/mol [19][20].

Data Presentation

The quantitative data used for the molecular weight calculation is summarized in the table
below for easy reference and comparison.

] . Total
. Atomic Weight L
Element Symbol Atomic Count ( | Contribution
amu
(amu)
Carbon C 8 12.011 96.088
Hydrogen H 7 1.008 7.056
Nitrogen N 3 14.007 42.021
Oxygen o) 2 15.999 31.998

Total 177.163
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Experimental Protocols

The calculation of molecular weight is a theoretical determination based on the chemical
formula and standard atomic weights. As such, there are no experimental protocols to be cited
for this specific calculation. The process relies on established chemical principles and

internationally accepted atomic weight values.

Visualization of the Calculation Workflow

The logical flow of the molecular weight calculation can be visualized as a straightforward

workflow.

Determine Chemical Formula
(CsH7N302)

Identify Constituent Elements
(C,H,N, O)

( Obtain Standard Atomic Weights )

Calculate Total Weight for Each Element

Sum All Elemental Weights

Final Molecular Weight
(177.163 g/mol)
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Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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